N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide
Overview
Description
N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'ADB-CHMINACA' and is a synthetic cannabinoid that is structurally similar to other cannabinoids such as JWH-018 and AM-2201.
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide is not fully understood. However, it is believed to act on the cannabinoid receptors in the brain and nervous system. This compound has been shown to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide has been shown to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, analgesic, and anxiolytic effects. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide in lab experiments is its high potency and selectivity for the cannabinoid receptors. This compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity and adverse effects on animal models.
Future Directions
There are several future directions for the research of N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide. One of the primary areas of focus is in the development of new drugs for the treatment of various diseases. This compound has shown potential in the treatment of cancer, inflammation, and neurological disorders. Another area of research is the investigation of the mechanism of action of this compound and its interaction with the cannabinoid receptors. Further studies are also needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide has been extensively studied for its potential applications in various fields. One of the primary areas of research is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential therapeutic effects in the treatment of cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-3-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c18-16(17-12-6-2-1-3-7-12)10-13-11-19-14-8-4-5-9-15(14)20-13/h4-5,8-9,12-13H,1-3,6-7,10-11H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAJAHRCCTZSKDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CC2COC3=CC=CC=C3O2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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